REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].[Li]CCCC.[Cl:13][C:14]1[CH:15]=[C:16]([CH2:20][C:21](OC)=[O:22])[CH:17]=[CH:18][CH:19]=1>C1COCC1>[Cl:13][C:14]1[CH:15]=[C:16]([CH2:20][C:21](=[O:22])[CH2:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4])[CH:17]=[CH:18][CH:19]=1
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Name
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Quantity
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4.32 mL
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Type
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reactant
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Smiles
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CP(OC)(OC)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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27.5 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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3.69 mL
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)CC(=O)OC
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The mixture was stirred for 30 minutes at this temperature under nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture was stirred for 2 hours at −78° C.
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Duration
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2 h
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Type
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CUSTOM
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Details
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The mixture was quenched with addition of 1N HCl to pH 4-5
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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CUSTOM
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Details
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The residue was purified through flash chromatography on silica gel (MeOH/CH2Cl2 1.5/98.5)
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1)CC(CP(OC)(OC)=O)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 1.43 g | |
YIELD: PERCENTYIELD | 26% | |
YIELD: CALCULATEDPERCENTYIELD | 25.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |